Cas no 862831-88-7 (2-(1,2-dimethyl-1H-indol-3-yl)-N-(3-acetamidophenyl)-2-oxoacetamide)

2-(1,2-dimethyl-1H-indol-3-yl)-N-(3-acetamidophenyl)-2-oxoacetamide structure
862831-88-7 structure
Product Name:2-(1,2-dimethyl-1H-indol-3-yl)-N-(3-acetamidophenyl)-2-oxoacetamide
CAS No:862831-88-7
MF:C20H19N3O3
MW:349.383164644241
CID:6435862
PubChem ID:7087388
Update Time:2023-12-27

2-(1,2-dimethyl-1H-indol-3-yl)-N-(3-acetamidophenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3-acetamidophenyl)-2-oxoacetamide
    • SR-01000134830
    • SR-01000134830-1
    • 862831-88-7
    • AKOS024595018
    • N-(3-acetamidophenyl)-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
    • F0675-0651
    • N-(3-acetamidophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
    • 1H-Indole-3-acetamide, N-[3-(acetylamino)phenyl]-1,2-dimethyl-α-oxo-
    • Inchi: 1S/C20H19N3O3/c1-12-18(16-9-4-5-10-17(16)23(12)3)19(25)20(26)22-15-8-6-7-14(11-15)21-13(2)24/h4-11H,1-3H3,(H,21,24)(H,22,26)
    • InChI Key: RMSIAESVFPLCSJ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(NC(=O)C)=C1)(=O)C(C1C2=C(N(C)C=1C)C=CC=C2)=O

Computed Properties

  • Exact Mass: 349.14264148g/mol
  • Monoisotopic Mass: 349.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80.2Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • pka: 10.50±0.70(Predicted)

2-(1,2-dimethyl-1H-indol-3-yl)-N-(3-acetamidophenyl)-2-oxoacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-(1,2-dimethyl-1H-indol-3-yl)-N-(3-acetamidophenyl)-2-oxoacetamide Related Literature

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